Cas no 1807010-17-8 (3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide
• CAS No: 1807010-17-8
• MF: C₆H₅F₂IN₂O₃S
• MW: 350.081779241562
• CID: 4887630
• Update Time: 2025-10-30

3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H5F2IN2O3S/c7-4(8)2-1-3(12)5(9)11-6(2)15(10,13)14/h1,4,12H,(H2,10,13,14)
• InChI Key： HVMOYOOWJIGKQA-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(=N1)S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.7
• Topological Polar Surface Area: 102

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide (CAS No. 1807010-17-8)

3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide is a specialized sulfonamide derivative with a unique heterocyclic structure, featuring a difluoromethyl group, hydroxy substituent, and iodine atom. This compound has garnered significant attention in pharmaceutical research and agrochemical development due to its potential as a bioactive intermediate. Its CAS No. 1807010-17-8 serves as a critical identifier for researchers and regulatory bodies.

The molecular structure of 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide combines a pyridine core with strategic functional groups, enhancing its reactivity and binding affinity. The presence of the difluoromethyl group (-CF2H) is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved metabolic stability—a feature highly sought after in drug discovery. This aligns with current trends in fluorinated compound research, a topic frequently searched in AI-driven chemistry databases.

In medicinal chemistry, this compound is explored for its potential as a enzyme inhibitor or receptor modulator. The iodine atom at the 6-position provides a handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, making it a versatile building block. Researchers often query about "iodopyridine applications" or "sulfonamide synthesis," reflecting its relevance in modern organic synthesis.

From an agrochemical perspective, the hydroxy and sulfonamide moieties in 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide suggest possible herbicidal or fungicidal activity. Fluorinated pyridines are increasingly studied for their pesticidal properties, a hot topic in sustainable agriculture discussions. The compound’s structural motifs resonate with industry demands for low-environmental-impact agrochemicals, a frequent search term in green chemistry forums.

Analytical characterization of CAS No. 1807010-17-8 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The difluoromethyl proton signal appears as a distinctive triplet in ¹H-NMR, while the iodine atom influences ¹³C-NMR shifts. Such data is crucial for quality control, a concern often raised in pharmaceutical manufacturing queries.

Current synthetic routes to 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide may involve halogenation of precursor pyridines followed by sulfonylation. Optimizing these methods for atom economy and yield improvement remains an active research area, as seen in patent literature and academic publications. Searches for "difluoromethylation techniques" or "pyridine functionalization" often intersect with this compound’s synthesis.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonamide represents a multifunctional scaffold with broad applicability across life sciences. Its structural complexity and tunable reactivity make it a valuable subject for molecular design studies. As computational chemistry and AI-assisted drug discovery advance, compounds like this will likely see expanded roles in targeted therapeutics and material science innovations.